Cas no 90414-61-2 (5-iodo-2-methyl-1,3-benzothiazole)

• Product Name: 5-iodo-2-methyl-1,3-benzothiazole
• CAS No: 90414-61-2
• MF: C₈H₆INS
• MW: 275.109412670136
• MDL: MFCD00643249
• CID: 798329
• PubChem ID: 623760
• Update Time: 2025-04-19

5-iodo-2-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methylbenzo[d]thiazole
• 5-Iodo-2-methyl-1,3-benzothiazole
• 5-iodo-2-methylbenzothiazole
• Benzothiazole,5-iodo-2-methyl-
• 5-Iod-2-methyl-benzthiazol
• 5-Iodo-2-methyl-benzothiazole
• 5-Jod-2-methyl-benzo<1,3>thiazol
• DTXSID00347609
• CS-0050456
• AS-38728
• EU-0034790
• AKOS015969340
• SY234029
• SCHEMBL1133153
• PB43798
• 5-Iodo-2-methyl-1,3-benzothiazole #
• SR-01000400179
• UUODOEGHZZBDBL-UHFFFAOYSA-N
• InChI=1/C8H6INS/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H
• 90414-61-2
• SR-01000400179-1
• MFCD00643249
• DB-333052
• 5-iodo-2-methyl-1,3-benzothiazole

• MDL： MFCD00643249
• Inchi： 1S/C8H6INS/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H3
• InChI Key： UUODOEGHZZBDBL-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N=C(C)S2

Computed Properties

• Exact Mass: 274.92700
• Monoisotopic Mass: 274.927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 3.20930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles